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Compound of Interest

Compound Name: BC1618

Cat. No.: B15621590 Get Quote

Essential Safety and Handling Guide for BC1618
For researchers, scientists, and drug development professionals engaged in studies involving

BC1618, a comprehensive understanding of safety and handling protocols is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this research chemical. BC1618 is an

inhibitor of the F-box only protein 48 (FBXO48) and is intended for research use only.[1][2] It is

not for human or veterinary use.[2]

Physicochemical and Safety Data
A summary of the key quantitative data for BC1618 is provided below for easy reference.
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Property Value

Chemical Name
1-[bis(phenylmethyl)amino]-3-[4-

(trifluoromethyl)phenoxy]-2-propanol

CAS Number 2222094-18-8

Molecular Formula C₂₄H₂₄F₃NO₂

Formula Weight 415.5 g/mol

Purity ≥98%

Formulation A solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BC1618 to minimize

exposure and ensure personal safety.[3][4][5]

PPE Category Specific Requirements

Eye Protection Safety glasses with side shields or goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Inspect

gloves for tears or holes before use.

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area. A respirator may

be required for operations with a risk of

aerosolization.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following procedural steps is critical for the safe handling of BC1618 in a

laboratory setting.

1. Preparation and Pre-Handling Check:

Before handling, thoroughly read and understand the Safety Data Sheet (SDS).[3][5]
Ensure that a designated and properly ventilated workspace, preferably a chemical fume
hood, is available.[4][5]
Verify that all required PPE is clean, in good condition, and readily accessible.
Locate the nearest eyewash station and safety shower and confirm they are operational.

2. Handling the Solid Compound:

When weighing the solid compound, use a chemical-resistant spatula and weigh it on a tared
weigh boat within a chemical fume hood or on a bench with adequate local exhaust
ventilation.
Avoid creating dust. If dust is generated, use appropriate respiratory protection.
Close the container tightly immediately after use to prevent contamination and exposure.

3. Solution Preparation:

When preparing solutions, add the solvent to the solid BC1618 slowly to avoid splashing.
As BC1618 is soluble in DMSO, use appropriate chemical-resistant gloves and eye
protection.
Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

4. Experimental Use:

Conduct all experimental procedures involving BC1618 within a chemical fume hood or other
contained system to minimize inhalation exposure.
Avoid direct contact with skin and eyes. If contact occurs, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.
Do not eat, drink, or smoke in the laboratory where BC1618 is handled.

Disposal Plan
Proper disposal of BC1618 and its waste is essential to protect personnel and the environment.
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1. Waste Segregation:

Segregate all BC1618 waste from general laboratory waste.
This includes unused solid compound, solutions, contaminated consumables (e.g., pipette
tips, gloves, weigh boats), and empty containers.

2. Waste Collection and Labeling:

Collect all solid and liquid waste containing BC1618 in clearly labeled, sealed, and chemical-
resistant waste containers.
The label should include "Hazardous Waste," the name "BC1618," and the primary hazard
(e.g., "Chemical Irritant").

3. Disposal Procedure:

Dispose of BC1618 waste through your institution's hazardous waste management program.
Follow all local, state, and federal regulations for chemical waste disposal.[6]
Do not dispose of BC1618 down the drain or in the regular trash.

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site.

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for handling BC1618, from preparation to

disposal, emphasizing the integration of safety protocols at each step.
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BC1618 Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling BC1618].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621590#personal-protective-equipment-for-
handling-bc1618]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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